2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H20FN3O4S/c1-31-18-8-4-15(5-9-18)12-25-20(28)14-26-19-10-11-32-21(19)22(29)27(23(26)30)13-16-2-6-17(24)7-3-16/h2-11,21H,12-14H2,1H3/p+1
• InChI Key: HBWHWHFBUFTVPN-UHFFFAOYSA-O
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C[N+]2=C3C=CSC3C(=O)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C23H21FN3O4S+
• Molecular Weight: 454.5 g/mol

Description

2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[(4-methoxyphenyl)methyl]acetamide is a useful research compound. Its molecular formula is C23H20FN3O4S and its molecular weight is 453.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Labeling

This compound is part of a broader class of molecules that have been synthesized and labeled for specific scientific applications. For instance, in the domain of radiopharmaceuticals, derivatives of similar compounds have been developed for positron emission tomography (PET) imaging. These derivatives, such as [18F]PBR111, are designed to target specific proteins, like the translocator protein (18 kDa), which plays a significant role in neuroinflammation and other pathophysiological processes (Dollé et al., 2008). The process involves complex synthesis routes and labeling techniques, including fluorination, to enable in vivo imaging.

Antitumor and Cytotoxic Activities

Several studies have explored the antitumor and cytotoxic activities of compounds with similar chemical frameworks. Research on derivatives has shown potential in inhibiting cancer cell growth, demonstrating appreciable cytotoxic activities against various cancer cell lines (Al-Sanea et al., 2020). These findings are pivotal for the development of new anticancer agents, where the structural nuances of such compounds can be harnessed to target specific pathways or mechanisms within cancer cells.

Anti-Inflammatory and Analgesic Activities

The synthesis of novel compounds derived from thieno[3,2-d]pyrimidine has been shown to result in molecules with significant anti-inflammatory and analgesic properties. This research underlines the therapeutic potential of these compounds in treating conditions characterized by inflammation and pain, comparing favorably with standard drugs in some cases (Abu‐Hashem et al., 2020). The discovery and optimization of these properties could lead to the development of new medications for chronic inflammatory conditions and pain management.

Herbicidal Activities

Explorations into the herbicidal efficacy of related compounds reveal their potential in agricultural applications. Specific derivatives have been synthesized and evaluated for their ability to control dicotyledonous weeds, with some compounds showing promising herbicidal activities at various concentrations (Wu et al., 2011). This line of research could contribute to the development of new herbicides with specific modes of action, offering alternatives to existing agricultural chemicals.